Tert-butyl 2-amino-3-(3-bromophenyl)pentanoate
Overview
Description
Tert-butyl 2-amino-3-(3-bromophenyl)pentanoate is a chemical compound that belongs to the class of amino acid derivatives. It is widely used in scientific research for its unique properties and potential applications.
Mechanism Of Action
The mechanism of action of tert-butyl 2-amino-3-(3-bromophenyl)pentanoate is not well understood. However, it is believed to interact with specific enzymes or receptors in biological systems, leading to various biochemical and physiological effects.
Biochemical And Physiological Effects
Tert-butyl 2-amino-3-(3-bromophenyl)pentanoate has been shown to exhibit various biochemical and physiological effects. It has been reported to inhibit the activity of certain enzymes such as proteases and kinases. It also exhibits antibacterial and antifungal activity. In addition, tert-butyl 2-amino-3-(3-bromophenyl)pentanoate has been shown to induce apoptosis (programmed cell death) in cancer cells.
Advantages And Limitations For Lab Experiments
Tert-butyl 2-amino-3-(3-bromophenyl)pentanoate has several advantages for lab experiments. It is relatively easy to synthesize and purify, and it is stable under a wide range of conditions. It is also highly versatile and can be used in a variety of applications. However, one limitation of tert-butyl 2-amino-3-(3-bromophenyl)pentanoate is its potential toxicity, which can limit its use in certain experiments.
Future Directions
There are several future directions for the use of tert-butyl 2-amino-3-(3-bromophenyl)pentanoate in scientific research. One area of interest is the development of new bioactive molecules and drugs using tert-butyl 2-amino-3-(3-bromophenyl)pentanoate as a building block. Another area of interest is the use of tert-butyl 2-amino-3-(3-bromophenyl)pentanoate in the development of new fluorescent probes and imaging agents for biological studies. Finally, the potential use of tert-butyl 2-amino-3-(3-bromophenyl)pentanoate in the treatment of cancer and infectious diseases is also an area of future research.
Synthesis Methods
Tert-butyl 2-amino-3-(3-bromophenyl)pentanoate can be synthesized using various methods. One of the most common methods involves the reaction of tert-butyl 2-bromo-3-oxopentanoate with 3-bromoaniline in the presence of a base such as potassium carbonate. The reaction takes place in a solvent such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) at elevated temperatures. The product is then purified using column chromatography or recrystallization.
Scientific Research Applications
Tert-butyl 2-amino-3-(3-bromophenyl)pentanoate has numerous applications in scientific research. It is used as a building block for the synthesis of various bioactive molecules such as peptides, peptidomimetics, and small molecule inhibitors. It is also used as a reagent in the synthesis of fluorescent probes and imaging agents for biological studies. Additionally, tert-butyl 2-amino-3-(3-bromophenyl)pentanoate is used in medicinal chemistry for drug discovery and development.
properties
IUPAC Name |
tert-butyl 2-amino-3-(3-bromophenyl)pentanoate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H22BrNO2/c1-5-12(10-7-6-8-11(16)9-10)13(17)14(18)19-15(2,3)4/h6-9,12-13H,5,17H2,1-4H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KIHTZYIATHPQFK-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C1=CC(=CC=C1)Br)C(C(=O)OC(C)(C)C)N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H22BrNO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
328.24 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Tert-butyl 2-amino-3-(3-bromophenyl)pentanoate | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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